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Compound of Interest

Compound Name: Fmoc-Dap(Aloc)-OH
Cat. No.: B12823051
Get Quote
\ J

Part 1: Introduction & Strategic Utility[1]

Fmoc-Dap(Aloc)-OH (

-Fmoc-

-allyloxycarbonyl-L-2,3-diaminopropionic acid) is a high-value, orthogonal building block used
in Solid-Phase Peptide Synthesis (SPPS). It serves as a critical "switch™ in the design of
complex peptidomimetics, allowing for site-selective modification of the peptide backbone.

Unlike standard amino acids, the Diaminopropionic acid (Dap) core possesses a short side
chain (

) ending in a secondary amine. When protected with the Allyloxycarbonyl (Aloc) group, this
residue remains stable during standard Fmoc removal (basic conditions) and side-chain
deprotection/cleavage (acidic conditions). This three-dimensional orthogonality enables:

¢ On-Resin Cyclization: Formation of lactam bridges (stapled peptides) to enforce helical
structure or improve metabolic stability.
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o Site-Specific Labeling: Late-stage attachment of fluorophores or drugs to the specific Dap

residue without affecting other amines (e.g., Lysine).

e Branched Peptide Synthesis: Growth of a secondary peptide chain from the Dap side chain.

[1]

Part 2: Chemical & Physical Properties[3][4]

The following data aggregates physicochemical standards for quality control and experimental

planning.

ble 1: Physicachemical Snecificati

Property Specification
(2S)-2-(9H-fluoren-9-
IUPAC Name ylmethoxycarbonylamino)-3-(prop-2-

enoxycarbonylamino)propanoic acid

Common Name

Fmoc-Dap(Aloc)-OH

CAS Number

188970-92-5 (L-isomer) | 178924-05-5 (D-

isomer)

Molecular Formula

Molecular Weight 410.42 g/mol
- Soluble in DMF, DMSO, NMP (>0.5 M).[2][3][4]
Solubility . .
[5][6] Sparingly soluble in DCM.
Appearance White to off-white powder

Purity Standard

(HPLC)

Chiral Purity

D-enantiomer (for L-isomer)

Storage

to

, desiccated.[5] Protect from light.[6]
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Stability Profile

o Acid Stability: Stable to TFA (up to 95%) used in global deprotection/cleavage.
o Base Stability: The Fmoc group is cleaved by 20% Piperidine; the Aloc group is stable.
o Orthogonality: The Aloc group is exclusively cleaved by Palladium(0) catalysts via
-allyl chemistry.
Part 3: Experimental Protocols & SPPS Integration
Coupling Efficiency

Due to the steric bulk of the Fmoc and Aloc groups on the short Dap side chain, coupling can
be slower than Alanine but generally faster than

-branched residues (Val, lle).

Recommended Activation:

Reagents: DIC/Oxyma Pure or HATU/HOAL.

Stoichiometry: 3-4 equivalents relative to resin loading.

Solvent: DMF or NMP.

Monitoring: Kaiser Test (Ninhydrin) is effective. If coupling is difficult, double couple at 50°C.

The Core Protocol: Orthogonal Aloc Deprotection

This is the critical step. The Aloc group must be removed on-resin while leaving the N-terminal
Fmoc and other side-chain protecting groups (Boc, tBu, Trt) intact.

Reagents Required:

o Catalyst: Tetrakis(triphenylphosphine)palladium(0) [
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e Scavenger: Phenylsilane (

) or Dimethylbarbituric acid (DMBA).

e Solvent: Dry DCM (Dichloromethane).[1]
Step-by-Step Workflow:
e Resin Preparation: Wash the resin with dry DCM (

min) to swell the polymer matrix and remove traces of DMF (which can interfere with Pd
catalysis if wet).

o Catalyst Solution Prep:
o Dissolve

(0.1 - 0.25 eq) and Phenylsilane (10 - 20 eq) in dry DCM.

o Note: Prepare immediately before use. The solution should be yellow/orange. If it turns
black immediately, the catalyst is degraded.

e Reaction:
o Add the Pd/Silane solution to the resin.
o Agitate gently under Nitrogen or Argon (exclude oxygen) for 30-60 minutes.

o Caution: Do not use a standard vacuum manifold that pulls air through the resin; oxygen
kills the Pd(0) catalytic cycle.

e Washing (Crucial for Metal Removal):
o Drain reagents.[1]

o Wash with DCM (

)-[11[7]

o Metal Scavenging Wash: Wash with 0.5% Sodium Diethyldithiocarbamate (DDC) in DMF (
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min) or a specialized metal scavenger resin. This removes residual Palladium which
appears as a black precipitate.

o Final Wash: DMF (
), DCM (
)-[1]

Visualization of Orthogonality

The following diagram illustrates the selective deprotection logic used when incorporating
Fmoc-Dap(Aloc)-OH.
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Caption: Figure 1: Orthogonal protection strategy. Aloc allows specific manipulation of the Dap
amine without affecting N-terminal or other side-chain protections.

Part 4: Advanced Applications
Lactam Cyclization (Peptide Stapling)

Fmoc-Dap(Aloc)-OH is frequently paired with Fmoc-Asp(OAIll)-OH or Fmoc-Glu(OAll)-OH to
form lactam bridges.
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Mechanism:
e Synthesize the full linear peptide.

o Perform Pd(0) deprotection (removes Aloc on Dap and Allyl ester on Asp/Glu
simultaneously).

e The result is a free amine (on Dap) and a free carboxyl (on Asp/Glu) on the resin-bound
peptide.

¢ Cyclization: Add PyBOP/HOBU/DIEA (1:1:2) in DMF.[1][4][8] Shake for 2—12 hours.

+ Cleave final peptide with TFA.

Mechanistic Insight: Aloc Removal

Understanding the mechanism is vital for troubleshooting. The reaction proceeds via a

-allyl palladium complex.[7]
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Caption: Figure 2: Catalytic cycle of Aloc deprotection. The scavenger is essential to prevent
the allyl group from re-attaching to the amine.

Part 5: Troubleshooting & Safety
Common Pitfalls

e Incomplete Aloc Removal: Often caused by "poisoned” catalyst.

o Solution: Ensure the resin is washed with dry DCM. Use fresh catalyst. Perform the
reaction twice (2 x 30 min).

o Black Peptide: Residual Palladium.[1]

o Solution: The DDC (dithiocarbamate) wash is mandatory. Alternatively, use commercially
available Pd-scavenging silica after cleavage, but on-resin washing is superior.

o Aldehyde Formation: If using

(tributyltin hydride) as a scavenger, side reactions can occur.

o Correction: Switch to Phenylsilane or DMBA.

Safety Data (MSDS Summary)

e Hazards: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).[3]
» Handling: Wear nitrile gloves, safety goggles, and work within a fume hood.

o Disposal: Palladium waste must be segregated from standard organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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